Cas no 22663-47-4 (2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(3-hydroxy-1-methylpropyl)-6-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(3-hydroxy-1-methylpropyl)-6-methyl-
• CAS No: 22663-47-4
• MF: C₉H₁₃BrN₂O₃
• MW: 277.115121603012
• CID: 255938
• PubChem ID: 190243
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(3-hydroxy-1-methylpropyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,5-bromo-3-(3-hydroxy-1-methylpropyl)-6-methyl-
• 5-bromo-3-(4-hydroxybutan-2-yl)-6-methyl-1H-pyrimidine-2,4-dione
• 22663-47-4
• Uracil, 5-bromo-3-(3-hydroxy-1-methylpropyl)-6-methyl-
• DTXSID90945330
• 5-Bromo-2-hydroxy-3-(4-hydroxybutan-2-yl)-6-methylpyrimidin-4(3H)-one

• Inchi： 1S/C9H13BrN2O3/c1-5(3-4-13)12-8(14)7(10)6(2)11-9(12)15/h5,13H,3-4H2,1-2H3,(H,11,15)
• InChI Key： SEFCAGUYRYOPQP-UHFFFAOYSA-N
• SMILES： BrC1=C(C)NC(N(C1=O)C(C)CCO)=O

Computed Properties

• Exact Mass: 276.01099
• Monoisotopic Mass: 276.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.571
• Refractive Index: 1.568
• PSA: 69.64